Cas no 2171745-52-9 (1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid)

• Product Name: 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
• CAS No: 2171745-52-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6069116
• PubChem ID: 165525845
• Update Time: 2025-06-07

1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
• 1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
• EN300-1509097
• 2171745-52-9

• Inchi： 1S/C28H34N2O5/c31-26(30-18-10-8-15-25(30)27(32)33)16-3-1-2-9-17-29-28(34)35-19-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,24-25H,1-3,8-10,15-19H2,(H,29,34)(H,32,33)
• InChI Key： FEECCUGAYVXZNY-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid

Introduction to 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic Acid (CAS No. 2171745-52-9)

1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid, with the CAS number 2171745-52-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered heterocyclic amine. The presence of a heptanoyl side chain attached to the piperidine ring introduces additional functional groups that contribute to its unique chemical properties. Specifically, the 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid moiety contains a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as an protecting group for amino acids.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The piperidine scaffold is particularly noteworthy in this context, as it is a privileged structure found in many bioactive molecules. For instance, piperidine derivatives have been extensively studied for their potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

The Fmoc group in this compound not only adds to its structural complexity but also opens up possibilities for further chemical modifications. This feature makes it a valuable intermediate in the synthesis of more complex molecules, including peptidomimetics and other bioactive agents. The heptanoyl side chain further enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the importance of understanding the structural and functional relationships between molecular components and their biological effects. The 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid molecule has been investigated for its potential role in modulating enzyme activity and receptor binding. Specifically, it has shown promise in inhibiting certain kinases and other enzymes that are implicated in cancer progression.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly interesting from a synthetic chemistry perspective. It provides a stable protecting group for amino functions during peptide synthesis and can be easily removed under mild acidic conditions. This property makes it an ideal choice for constructing complex peptides and proteins without compromising their integrity.

In addition to its applications in peptide synthesis, the 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid molecule has been explored for its potential use in drug discovery programs targeting neurological disorders. Piperidine derivatives are known to interact with various neurotransmitter receptors and ion channels, making them attractive candidates for developing new treatments for conditions such as epilepsy and depression.

The heptanoyl side chain contributes to the compound's hydrophobicity, which can enhance its ability to cross biological membranes. This property is particularly important for drugs that need to reach specific targets within the body. Additionally, the presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the properties of the molecule for optimal biological activity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. These tools have been instrumental in designing and optimizing molecules like 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid for specific therapeutic applications. By leveraging these computational methods, researchers can identify promising candidates more efficiently and reduce the time required for drug development.

The compound's potential applications extend beyond its role as an intermediate in peptide synthesis. It has been investigated as a building block for designing novel small-molecule drugs that can interact with biological targets in unique ways. For example, its ability to modulate enzyme activity suggests that it could be used to develop inhibitors or activators for various therapeutic purposes.

The piperidine ring is a key structural feature that contributes to the compound's versatility. It provides a stable framework that can be modified at multiple positions to create diverse derivatives with tailored biological activities. This flexibility makes it an attractive scaffold for drug discovery efforts aimed at developing treatments for a wide range of diseases.

In conclusion, 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS No. 2171745-52-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the piperidine ring and the fluorenylmethoxycarbonyl group, make it a valuable intermediate for synthesizing more complex molecules. Furthermore, its ability to modulate biological pathways associated with various diseases positions it as a promising candidate for future drug development efforts.